Cas no 1805300-86-0 (6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1805300-86-0
• MF: C₈H₂ClF₅N₂O₄
• MW: 320.557498455048
• CID: 4844065
• Update Time: 2025-06-27

6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H2ClF5N2O4/c9-5(17)2-1-3(6(10)11)15-7(4(2)16(18)19)20-8(12,13)14/h1,6H
• InChI Key： NBUPEWZTQUFKOD-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)F)=NC(=C1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 3.4
• Topological Polar Surface Area: 85

Additional information on 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

Introduction to 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1805300-86-0) and Its Significance in Modern Chemical Biology

6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride, identified by the CAS number 1805300-86-0, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorinated and nitro functional groups enhances its reactivity, making it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.

The molecular framework of 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride incorporates a pyridine core, which is a common scaffold in many pharmacologically active compounds. The pyridine ring, flanked by electron-withdrawing and electron-donating groups, contributes to the compound's unique electronic properties. Specifically, the difluoromethyl group and the trifluoromethoxy group introduce significant lipophilicity and metabolic stability, while the nitro group enhances electrophilicity, facilitating further functionalization. These attributes make the compound an attractive candidate for exploring new drug candidates targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. The pyridine-4-carbonyl chloride moiety in this compound serves as an excellent electrophile for constructing peptidomimetics and other enzyme inhibitors. This functionality allows for the facile introduction of amide bonds, enabling the synthesis of complex scaffolds that can modulate enzyme activity. For instance, studies have demonstrated its utility in generating inhibitors of Janus kinases (JAKs), which play a crucial role in immune responses and are often dysregulated in autoimmune disorders.

The incorporation of difluoromethyl and trifluoromethoxy groups is particularly noteworthy, as these substituents are frequently employed to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The electron-withdrawing nature of these groups also enhances the reactivity of adjacent functional sites, allowing for precise control over molecular architecture during drug design. This has been particularly relevant in the development of next-generation antiviral agents, where fluorinated pyridines have shown promise in improving drug efficacy against resistant strains.

Recent advancements in computational chemistry have further highlighted the potential of 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride as a key intermediate. Molecular modeling studies indicate that this compound can efficiently interact with target proteins through multiple hydrogen bonding networks and hydrophobic interactions. Such insights have guided the optimization of lead compounds in preclinical trials for conditions ranging from oncology to neurodegenerative diseases. The ability to fine-tune binding affinity through structural modifications makes this compound a cornerstone in fragment-based drug discovery initiatives.

The pharmaceutical industry has also leveraged this compound in the synthesis of novel antimicrobial agents. The combination of fluorinated aromatic rings with nitro substituents imparts enhanced binding affinity to bacterial enzymes like gyrase and topoisomerase IV, which are critical for bacterial DNA replication. Preliminary studies suggest that derivatives of 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride exhibit promising activity against multidrug-resistant pathogens, offering a potential solution to the growing crisis of antibiotic resistance.

From a synthetic chemistry perspective, 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride exemplifies the power of multi-functionalized heterocycles in enabling complex molecule construction. Its reactivity allows for diverse transformations, including nucleophilic addition reactions, condensation reactions with amino acids or peptides, and coupling with boronic acids via Suzuki-Miyaura reactions. These synthetic pathways have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

The role of fluorine atoms in modulating drug properties cannot be overstated. In 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride, fluorine atoms contribute to both steric hindrance and electronic effects, influencing how the molecule interacts with biological targets. This has been particularly exploited in designing protease inhibitors, where fluorinated pyridines enhance binding affinity by stabilizing transition states during enzymatic catalysis. Such insights have been validated through X-ray crystallography studies revealing detailed binding interactions between fluorinated drug candidates and their protein targets.

Looking ahead, the continued exploration of 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride holds promise for expanding therapeutic options across multiple disease areas. Innovations in flow chemistry and continuous manufacturing are poised to enhance its accessibility for industrial-scale applications. Furthermore, advances in green chemistry principles may enable more sustainable synthetic routes, reducing waste generation while maintaining high yields—a critical consideration for large-scale pharmaceutical production.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the development process for compounds derived from intermediates like 6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride. Predictive models can identify optimal modifications based on vast datasets of known bioactivities, streamlining the iterative process from hit identification to lead optimization. This synergy between computational methods and experimental validation underscores the compound's versatility as a building block for next-generation therapeutics.

In conclusion,6-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1805300-86-0) represents a paradigm shift in medicinal chemistry through its multifaceted utility as an intermediate for synthesizing bioactive molecules. Its unique structural features—comprising electron-deficient pyridine rings adorned with fluorinated and nitro substituents—make it indispensable for designing innovative therapeutics targeting cancer、inflammation、infection，and beyond。As research progresses，this compound will undoubtedly continue to inspire breakthroughs，shaping the future landscape of chemical biology and pharmaceutical innovation。